N,N'-bis(2,4-dichlorophenyl)-2-[(2-methoxyethylamino)methylidene]propanediamide

• IUPAC Name: N,N'-bis(2,4-dichlorophenyl)-2-[(2-methoxyethylamino)methylidene]propanediamide
• InChI: InChI=1S/C19H17Cl4N3O3/c1-29-7-6-24-10-13(18(27)25-16-4-2-11(20)8-14(16)22)19(28)26-17-5-3-12(21)9-15(17)23/h2-5,8-10,24H,6-7H2,1H3,(H,25,27)(H,26,28)
• InChI Key: DRTSPVCHGSQMSB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC=C(C(=O)NC1=C(C=C(C=C1)Cl)Cl)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H17Cl4N3O3
• Molecular Weight: 477.2 g/mol

Description

N,N'-bis(2,4-dichlorophenyl)-2-[(2-methoxyethylamino)methylidene]propanediamide, commonly known as DCM, is a chemical compound that has been extensively studied for its potential use in scientific research. DCM is a member of the family of bisarylamides and is a readily available compound that can be synthesized using a variety of methods.

Scientific Research Applications

Catalytic Activity

Schiff base compounds and their metal complexes exhibit significant catalytic activity. For instance, manganese(III) complexes incorporating Schiff base ligands have been demonstrated to act as peroxidase mimics, catalyzing the H2O2-mediated reaction with water-soluble traps, showcasing their potential in bio-catalysis and industrial oxidation processes (Bermejo et al., 2017). Similarly, catalytic systems based on palladium complexes with Schiff base ligands have been highlighted for their role in the methoxycarbonylation of ethene, pointing towards applications in chemical synthesis and the production of industrial chemicals (Clegg et al., 1999).

Molecular Synthesis and Structure

Research on Schiff base compounds often focuses on their synthesis and the structural characterization of their complexes. The synthesis and crystal structure analysis of uranium(IV) complexes with Schiff bases reveal intricate molecular architectures and potential for use in materials science and nuclear chemistry (Salmon et al., 2004). The ability to form complexes with various metals can lead to materials with novel properties for catalysis, magnetic applications, or as ligands in further chemical transformations.

Biological Studies

Schiff base compounds have shown relevance in biological contexts as well. Studies on their interactions with DNA and their antimicrobial properties offer insights into their potential pharmaceutical applications. For example, the binding of Schiff base compounds to calf thymus DNA and their DNA cleavage activity suggest their use in studying nucleic acid interactions and as leads in the development of therapeutic agents (Inba et al., 2013).

Environmental and Analytical Applications

The electrochemical reduction of environmental pollutants, such as methoxychlor, using Schiff base metal complexes as catalysts, underscores the utility of these compounds in environmental remediation and analytical chemistry. Research demonstrating the catalytic reduction of pollutants highlights the potential for Schiff base compounds in developing more efficient and selective methods for detoxifying environmental contaminants (McGuire et al., 2016).